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Compound of Interest

Compound Name: Tetramethoxymethane

Cat. No.: B120706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

tetramethoxymethane (CAS No: 1850-14-2), also known as tetramethyl orthocarbonate. The

information is curated for professionals in research and development who require precise data

for experimental design, process optimization, and theoretical modeling. This document

presents quantitative data in a structured format, details relevant experimental methodologies,

and includes graphical representations of key processes and concepts.

Core Physical and Chemical Properties
Tetramethoxymethane is the tetramethyl ester of the hypothetical orthocarbonic acid.[1] It is a

colorless liquid with an aromatic or fruity smell.[1] The following table summarizes its key

physical properties.
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Property Value Units Conditions Citations

Molecular

Formula
C5H12O4 - - [2][3]

Molar Mass 136.15 g/mol - [1][2]

Density 1.023 g/mL at 25 °C [1][2][3]

Melting Point -5 to -5.5 °C - [1][2]

Boiling Point 114 °C at 760 mmHg [1][2]

Refractive Index 1.385 n20/D at 20 °C [2][3]

Flash Point 22 °C -

Vapor Pressure 24 mmHg at 25 °C [4]

Solubility Soluble - - [2][3]

(in Chloroform,

Ethyl Acetate,

Methanol)

Experimental Protocols
The determination of the physical properties of tetramethoxymethane follows standard

laboratory procedures for organic compounds.

2.1. Determination of Boiling Point via Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor. For tetramethoxymethane, this can

be determined using simple distillation.[5]

Apparatus: A round-bottom flask, heating mantle, distillation head, condenser, receiving

flask, and a calibrated thermometer.

Procedure:
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A sample of tetramethoxymethane is placed in the round-bottom flask along with boiling

chips.

The distillation apparatus is assembled. The thermometer bulb should be positioned just

below the side arm of the distillation head to ensure it accurately measures the

temperature of the vapor that is distilling.

Cooling water is circulated through the condenser.

The sample is heated gently.

The temperature is recorded when the first drop of distillate is collected in the receiving

flask. The temperature should remain constant throughout the distillation of the pure liquid.

This constant temperature is the boiling point.[5]

2.2. Determination of Melting Point

The melting point is the temperature at which a solid turns into a liquid.[5] While

tetramethoxymethane is a liquid at room temperature, its melting point can be determined by

cooling it until it solidifies.

Apparatus: A melting point apparatus (e.g., a Mel-Temp or similar device), a capillary tube,

and a solid sample of frozen tetramethoxymethane.

Procedure:

A small amount of liquid tetramethoxymethane is frozen.

The solidified sample is placed in a capillary tube.

The capillary tube is placed in the melting point apparatus.

The sample is heated slowly.

The temperature at which the solid begins to melt and the temperature at which it is

completely liquid are recorded as the melting point range. For a pure substance, this

range should be narrow.
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2.3. Measurement of Density

Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a flask with a specific volume) and a balance.

Procedure:

The empty pycnometer is weighed.

The pycnometer is filled with tetramethoxymethane, and any excess is removed.

The filled pycnometer is weighed.

The mass of the tetramethoxymethane is determined by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the tetramethoxymethane by the known

volume of the pycnometer.

2.4. Measurement of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure:

A few drops of tetramethoxymethane are placed on the prism of the refractometer.

The prism is closed, and the light source is positioned.

The user looks through the eyepiece and adjusts the controls until the dividing line

between the light and dark areas is sharp and centered.

The refractive index is read from the scale. The measurement is temperature-dependent

and is typically reported at 20°C.
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Visualizations
3.1. Synthesis of Tetramethoxymethane

Several methods exist for the synthesis of tetramethoxymethane. One common method

involves the reaction of sodium methoxide with chloropicrin.[6] Another high-yield synthesis

route uses a tin-sulfide pathway.[1]

Reactants

ProductSodium Methoxide

Tetramethoxymethane

Reaction in Methanol

Chloropicrin

Click to download full resolution via product page

Caption: Synthesis of Tetramethoxymethane.

3.2. Experimental Workflow for Boiling Point Determination

The following diagram illustrates the workflow for determining the boiling point of

tetramethoxymethane using simple distillation.
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Caption: Boiling Point Determination Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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